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Compound of Interest

Compound Name: L-Homocystine-d8

Cat. No.: B1149260 Get Quote

Essential Safety and Handling Guide for L-
Homocystine-d8
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-Homocystine-d8. It offers

procedural guidance for safe handling, personal protective equipment (PPE) selection, and

disposal, ensuring a secure laboratory environment.

Hazard Identification and Classification
L-Homocystine-d8 is a deuterated form of L-Homocystine. While some safety data sheets

(SDS) for the deuterated compound do not classify it as hazardous under GHS, the non-

deuterated form, L-Homocysteine, is classified as harmful if swallowed.[1] It is prudent to

handle the deuterated form with the same precautions. Potential hazards include irritation to

the eyes, skin, and respiratory tract.[2]
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Hazard Statement Classification Precautionary Statement

Harmful if swallowed[1][3] Acute toxicity, oral
P264: Wash thoroughly after

handling.

May cause eye irritation[2][4] - P280: Wear eye protection.[1]

May be harmful if absorbed

through skin[2]
-

P280: Wear protective gloves.

[1]

May be harmful if inhaled[2] - P261: Avoid breathing dust.[5]

May cause respiratory tract

irritation[2]
- P261: Avoid breathing dust.[5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. Engineering controls, such as

a laboratory fume hood or other forms of exhaust ventilation, should be the primary means of

controlling exposure.[2]
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Protection Type Recommended Equipment Specifications

Eye/Face Protection
Safety glasses with side-

shields or goggles[2][6][7][8]

Conforming to NIOSH (US) or

EN 166 (EU) standards.[2]

Hand Protection Impervious gloves[2]

The specific glove material and

thickness should be selected

based on the task and duration

of use. Due to a lack of specific

testing data, it is

recommended to consult the

glove manufacturer for

breakthrough times for the

specific chemicals being used.

Some sources recommend

butyl rubber gloves.[6][7][8]

Skin and Body Protection
Protective clothing[2][4][5][6][7]

[8]

An impervious lab coat or

apron should be worn. The

type of protective equipment

must be selected according to

the concentration and amount

of the dangerous substance at

the specific workplace.[2]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation[6][7][8]

If dust is generated and

engineering controls are not

sufficient, a NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used.[4]

Operational and Disposal Plan
A clear, step-by-step plan for handling and disposal is essential to maintain a safe laboratory

environment.

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage.

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][6][7][8] Some

sources recommend refrigerated storage (+2°C to +8°C) and protection from light.[5]

2. Handling and Preparation:

Always handle L-Homocystine-d8 within a fume hood or other ventilated enclosure to avoid

the formation of dust and aerosols.[2][5]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly before breaks and at the end of work.[5]

3. In Case of a Spill:

Avoid dust formation.[5][9]

For non-emergency personnel, evacuate the area.

Wear appropriate PPE as outlined above.

Sweep or vacuum up the material and place it into a suitable, closed container for disposal.

[4][5]

Do not let the product enter drains or surface water.[5]

4. Disposal:

Dispose of waste materials in accordance with local, regional, national, and international

regulations.[5]

Offer surplus and non-recyclable solutions to a licensed disposal company.[5]
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The following diagrams provide a quick reference for the PPE selection process and the overall

handling workflow.

PPE Selection for L-Homocystine-d8 Handling

Task Assessment

Required PPE

Start: Assess Task

Weighing solid?

Dissolving in solvent?

Yes

Work in Fume Hood

Yes

Wear Impervious Gloves

NoTransferring solution?

Yes

Yes

No

Wear Lab Coat

Wear Safety Glasses/Goggles

Consider Respirator
(if ventilation is inadequate)
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PPE Selection Workflow

Safe Handling and Disposal of L-Homocystine-d8

Preparation

Handling

Disposal

Receive & Inspect

Store Appropriately
(Cool, Dry, Ventilated)

Don Appropriate PPE

Work in Fume Hood

Weigh, Dissolve, & Handle

Spill?

Spill Cleanup Procedure

Yes

Decontaminate Work Area

No

Dispose of Waste
(Follow Regulations)

Doff PPE

Wash Hands Thoroughly
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Safe Handling and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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